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Compound of Interest

Compound Name: Perfluorooctadecanoic acid

Cat. No.: B101006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of Perfluorooctadecanoic Acid (PFODA) in material science. PFODA, a long-chain

perfluorinated carboxylic acid, offers unique properties for the development of advanced

materials, primarily due to its hydrophobic and oleophobic nature, as well as its chemical

inertness.

Overview of Perfluorooctadecanoic Acid (PFODA)
Perfluorooctadecanoic acid (C₁₈HF₃₅O₂) is a synthetic fluorinated compound characterized

by a long, fully fluorinated carbon chain and a terminal carboxylic acid group.[1] This unique

structure imparts high thermal stability, chemical resistance, and extremely low surface energy.

[1] In material science, these properties are leveraged to create robust hydrophobic and

oleophobic surfaces, functionalize nanoparticles, and develop advanced coatings.

Key Properties of Perfluorooctadecanoic Acid:
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Property Value Reference

CAS Number 16517-11-6 [2]

Molecular Formula C₁₈HF₃₅O₂ [1]

Molecular Weight 914.14 g/mol [1]

Appearance White solid [1]

Purity Typically ≥99% [2][3]

Applications in Material Science
The primary applications of PFODA in material science revolve around surface modification to

impart specific properties.

Creation of Superhydrophobic and Oleophobic Surfaces
PFODA and other long-chain perfluorinated carboxylic acids are instrumental in the fabrication

of superhydrophobic surfaces, which exhibit extreme water repellency. This is achieved by

creating a surface with both low surface energy and a specific micro/nanostructure. The long

fluorinated tail of PFODA provides the necessary low surface energy.
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Caption: Logical diagram illustrating the key components for achieving superhydrophobicity

using PFODA.
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Functionalization of Nanoparticles
The carboxylic acid head of PFODA can be used to anchor the molecule to the surface of

various nanoparticles (e.g., metal oxides), while the perfluorinated tail extends outwards,

modifying the nanoparticle's surface properties. This functionalization can improve the

dispersibility of nanoparticles in fluorinated solvents and create core-shell structures with

tailored functionalities.

Experimental Protocols
Protocol for the Preparation of Superhydrophobic
Coatings via Sol-Gel Method
This protocol describes a general method for creating a superhydrophobic coating on a

substrate using a sol-gel process with a fluoroalkyl compound like PFODA.

Materials:

Substrate (e.g., glass slide, silicon wafer)

Metal alkoxide precursor (e.g., tetraethyl orthosilicate - TEOS)

Solvent (e.g., ethanol)

Basic catalyst (e.g., ammonium hydroxide)

Perfluorooctadecanoic Acid (PFODA)

Deionized water

Hexamethyldisilazane (HMDS) for vapor treatment (optional)

Experimental Workflow for Superhydrophobic Coating
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Precursor Sol Preparation

Coating and Curing

Surface Derivatization (Optional)

Final Product
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Caption: Experimental workflow for the fabrication of a superhydrophobic coating.

Procedure:

Precursor Sol Preparation:
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In a clean glass vial, mix the metal alkoxide, solvent, basic catalyst, PFODA, and water in

appropriate molar ratios. A typical starting point could be a molar ratio of 1:20:0.01:0.1:4

for TEOS:Ethanol:NH₄OH:PFODA:H₂O.

Stir the mixture vigorously for at least 2 hours at room temperature to form a

homogeneous sol.

Substrate Preparation:

Clean the substrate thoroughly by sonicating in acetone, followed by ethanol, and finally

deionized water.

Dry the substrate with a stream of nitrogen gas.

Film Deposition:

Deposit the precursor sol onto the cleaned substrate using a suitable technique such as

dip-coating, spin-coating, or spray-coating.

Heating and Curing:

Heat the coated substrate in an oven to remove the residual solvent and to induce the

condensation of the metal alkoxide, forming a solid gel film. A typical heating profile would

be 100-150°C for 1-2 hours.

Surface Derivatization (Optional but Recommended):

For enhanced hydrophobicity, expose the film to the vapor of a hydrophobic silane

compound like hexamethyldisilazane (HMDS). This can be done by placing the coated

substrate in a sealed container with a small amount of HMDS at a slightly elevated

temperature (e.g., 60°C) for several hours.

Final Characterization:

The resulting coating should be characterized for its hydrophobicity by measuring the

water contact angle.

Quantitative Data for Superhydrophobic Surfaces:
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Coating
Method

Substrate
Fluorinated
Compound
Used

Water Contact
Angle (°)

Reference

Sol-Gel with

Fluoroalkyl

Silane

Glass Fluoroalkylsilane > 150 [4]

Layer-by-Layer

Deposition
Aluminum

Fluorinated

Nanoparticles
152 ± 1 [5]

Spray Coating Tinplate

Fluorosilicone

Resin and

Fluorine-modified

Silica

Nanoparticles

156 ± 0.6 [6]

Protocol for the Functionalization of Aluminum
Nanoparticles with Perfluorinated Carboxylic Acids
(PFCAs)
This protocol is adapted from a procedure for functionalizing aluminum nanoparticles with

perfluorooctanoic acid (PFOA), perfluorododecanoic acid (PFDA), and perfluorotetradecanoic

acid (PFTA), and can be applied to PFODA.[2]

Materials:

Aluminum nanoparticles (nAl)

Perfluorooctadecanoic Acid (PFODA)

Fluorinert FC-75 (or other suitable fluorinated solvent)

2H,3H-perfluoropentane (for washing)

Nitrogen gas

Three-neck round bottom flask
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Sonicator

Reflux condenser

Centrifuge

Experimental Workflow for Nanoparticle Functionalization

Start

Add nAl, PFODA, and Solvents
to a 3-neck flask under N₂

Sonicate for 30 min
to homogenize

Reflux the suspension
at ~80°C for 24h

Wash particles with fresh solvent
(Centrifugation and Sonication)

Dry the functionalized
nanoparticles

PFODA-Functionalized
Nanoparticles
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Click to download full resolution via product page

Caption: Step-by-step workflow for the functionalization of aluminum nanoparticles with

PFODA.

Procedure:

Reaction Setup:

In a flame-dried, three-neck round bottom flask under a nitrogen atmosphere, sequentially

add aluminum nanoparticles, perfluorooctadecanoic acid, and Fluorinert FC-75.[2] A

suggested ratio is 1.0 g of nAl to 0.50 g of PFODA in 30 mL of Fluorinert FC-75.[2]

Add a co-solvent such as 2H,3H-perfluoropentane (e.g., 60 mL) to aid in dispersion.[2]

Homogenization:

Seal the flask and sonicate the mixture for 30 minutes to ensure the nanoparticles are

well-dispersed in the solution.[2]

Reaction:

Equip the flask with a reflux condenser and heat the suspension to reflux (approximately

80°C) under a continuous flow of nitrogen gas for 24 hours.[2]

Washing:

After refluxing, allow the mixture to cool to room temperature.

Isolate the functionalized nanoparticles by centrifugation.

Discard the supernatant and resuspend the particles in fresh 2H,3H-perfluoropentane with

the aid of sonication.

Repeat this washing step at least three times to remove any unreacted PFODA.[2]

Drying and Storage:
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After the final wash, dry the PFODA-functionalized aluminum nanoparticles under vacuum.

Store the final product in a desiccator to prevent moisture absorption.

Characterization: The successful functionalization of the nanoparticles can be confirmed using

techniques such as:

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic C-F and C=O

stretching vibrations of the attached PFODA molecules.

X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition of the

nanoparticle surface.

Thermogravimetric Analysis (TGA): To quantify the amount of PFODA grafted onto the

nanoparticle surface.

Safety Precautions
Perfluorinated compounds, including PFODA, should be handled with care. It is essential to

work in a well-ventilated fume hood and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS)

for PFODA before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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